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For Researchers, Scientists, and Drug Development Professionals

Introduction
Fast Sulphon Black F (FSBF) is a highly selective metallochromic indicator used almost

exclusively for the complexometric titration of copper(II) ions with ethylenediaminetetraacetic

acid (EDTA).[1][2][3][4] This indicator provides a sharp and distinct color change at the

endpoint, ensuring accurate and precise quantification of copper in various samples.[5] This

document provides detailed application notes and protocols for the use of Fast Sulphon Black
F in laboratory settings.

Principle of Titration
The titration is based on a complexometric reaction. Initially, Fast Sulphon Black F is added to

the copper(II) solution in an ammoniacal buffer, forming a stable, colored complex. The color of

this Cu(II)-FSBF complex is typically purple or crimson.[5][6]

EDTA, a powerful chelating agent, is then slowly added from a burette.[6] EDTA has a higher

affinity for copper(II) ions than Fast Sulphon Black F. Consequently, EDTA progressively

displaces the FSBF from the copper complex.[1][2]

At the equivalence point, when all the copper(II) ions have been complexed by EDTA, the

indicator is released back into its free form. The free indicator has a different color, typically
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green, signaling the endpoint of the titration.[1][2][6] In solutions with a high concentration of

copper(II), the initial pale blue of the cuprammonium ion will transition to a bright green at the

endpoint.[6]

Quantitative Data Summary
The following table summarizes typical quantitative data for the complexometric titration of

copper(II) with EDTA using Fast Sulphon Black F as an indicator.

Parameter Value Reference

Analyte Copper(II) ions (Cu²⁺) [6][7]

Titrant
Ethylenediaminetetraacetic

acid (EDTA) solution
[1][2]

Indicator Fast Sulphon Black F [1][2]

Indicator Concentration 0.5% (w/v) in water [7][8]

Buffer Solution
Ammonia-ammonium chloride

buffer
[5][9]

pH ~10 [5][9]

Color Before Endpoint
Purple/Crimson (Cu-FSBF

complex)
[5][6]

Color at Endpoint Green (Free FSBF) [1][2][6]

Example Titration Data:

Copper Chloride
(CuCl₂)
Concentration

EDTA
Concentration

Volume of CuCl₂
Solution

Mean Volume of
EDTA at Endpoint

0.02 M 0.02 M 25.00 mL 25.02 mL

0.02 M 0.02 M 10.00 mL 10.01 mL

0.02 M 0.02 M 5.00 mL 5.01 mL
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Data adapted from a study on the titration of 0.02M copper chloride solution with 0.02M EDTA.

[7]

Experimental Protocols
Reagent Preparation

0.02 M EDTA Standard Solution: Dissolve 7.444 g of analytical grade disodium EDTA

dihydrate (Na₂H₂Y·2H₂O) in deionized water and dilute to 1000 mL in a volumetric flask.

0.02 M Copper(II) Solution: Dissolve 3.412 g of copper(II) chloride dihydrate (CuCl₂·2H₂O) in

deionized water and dilute to 1000 mL in a volumetric flask. The exact concentration can be

standardized.

Fast Sulphon Black F Indicator Solution (0.5% w/v): Dissolve 0.5 g of Fast Sulphon Black
F powder in 100 mL of deionized water.[7][8][10]

Ammonia Buffer (pH 10): Dissolve 70 g of ammonium chloride (NH₄Cl) in 570 mL of

concentrated ammonia solution (sp. gr. 0.88) and dilute to 1000 mL with deionized water.[9]

Titration Procedure
Pipette a known volume (e.g., 25.00 mL) of the copper(II) solution into a 250 mL conical

flask.

Add approximately 5 mL of the ammonia buffer solution to the flask.

Add 2-3 drops of the Fast Sulphon Black F indicator solution. The solution should turn a

purple or crimson color.

Fill a burette with the 0.02 M EDTA standard solution and record the initial volume.

Titrate the copper(II) solution with the EDTA solution, swirling the flask constantly.

As the endpoint approaches, the color of the solution will begin to change. Add the EDTA

dropwise.

The endpoint is reached when the color of the solution changes sharply from purple/crimson

to a clear green.
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Record the final volume of the EDTA solution used.

Repeat the titration at least two more times to ensure concordant results.

Calculation
The concentration of the copper(II) solution can be calculated using the following formula:

Molarity of Cu²⁺ = (Molarity of EDTA × Volume of EDTA) / Volume of Cu²⁺

Visualizations
Titration Workflow
Caption: Workflow for the complexometric titration of copper(II) with EDTA.

Chemical Mechanism of Color Change
Caption: Displacement of FSBF by EDTA from the copper complex.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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